Cas no 895011-63-9 (2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)methylacetamide
• CAS No: 895011-63-9
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6577911
• Update Time: 2025-05-18

2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)methylacetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1,4-dihydro-1-(2-methylphenyl)-N-[(4-methylphenyl)methyl]-4-oxo-

• Inchi： 1S/C22H21N5O2/c1-15-7-9-17(10-8-15)11-23-20(28)13-26-14-24-21-18(22(26)29)12-25-27(21)19-6-4-3-5-16(19)2/h3-10,12,14H,11,13H2,1-2H3,(H,23,28)
• InChI Key： INGJCHZWXOCAHR-UHFFFAOYSA-N
• SMILES： C1N(CC(NCC2=CC=C(C)C=C2)=O)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 14.22±0.46(Predicted)

Additional information on 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)methylacetamide

Introduction to 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide (CAS No. 895011-63-9)

2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide, identified by its CAS number 895011-63-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple aromatic rings and functional groups in its molecular framework suggests a high degree of structural complexity, which often correlates with unique pharmacological properties.

The molecular structure of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide incorporates a pyrazolo[3,4-d]pyrimidine core substituted with various aromatic and acetylamide moieties. The 2-methylphenyl and 4-methylphenyl groups contribute to the compound's lipophilicity and potential interaction with biological targets, while the acetamide moiety introduces a polar functional group that may enhance solubility and binding affinity. This combination of structural features makes it an intriguing candidate for further investigation in drug discovery.

In recent years, the pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied due to its demonstrated efficacy in various therapeutic areas. Compounds within this class have shown promise as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific substitution pattern in 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide may confer unique biological activities that differentiate it from other members of this chemical family. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to cancer and inflammatory diseases.

The synthesis of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyrazolo[3,4-d]pyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the aromatic rings and the acetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

The pharmacological profile of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide is currently under investigation in several academic and industrial research laboratories. Early pharmacokinetic studies indicate that the compound has favorable oral bioavailability and moderate metabolic stability. However, further research is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties. Additionally, toxicological assessments are essential to evaluate potential side effects before moving into clinical trials.

One of the most promising applications of this compound is in oncology research. Pyrazolo[3,4-d]pyrimidine derivatives have been reported to inhibit tyrosine kinases and other enzymes involved in tumor growth and progression. The structural features of 2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)methylacetamide suggest that it may target specific pathways relevant to cancer cell proliferation. Preclinical studies using cell culture models have shown promising results in terms of inhibiting cancer cell viability and inducing apoptosis.

Another area of interest is the potential use of this compound as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of pyrazolo[3,4-d]pyrimidine derivatives to modulate inflammatory pathways has been well-documented in literature. Further investigation into the anti-inflammatory properties of 2-1-(2-methylphenyl)-4-oxyo-o-H，